Cas no 2097898-86-5 (2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}acetamide)

• Product Name: 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}acetamide
• CAS No: 2097898-86-5
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5467988
• Update Time: 2025-05-20

2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}acetamide
• 2-(6-oxopyridazin-1-yl)-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]acetamide

• Inchi： 1S/C15H18N4O2S/c20-14(10-19-15(21)2-1-5-16-19)17-13-3-6-18(9-13)8-12-4-7-22-11-12/h1-2,4-5,7,11,13H,3,6,8-10H2,(H,17,20)
• InChI Key： NLMYKOHSBWJGAN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(CN1C(C=CC=N1)=O)=O

Computed Properties

• Exact Mass: 318.11504700 g/mol
• Monoisotopic Mass: 318.11504700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.4
• XLogP3: 0.2
• Topological Polar Surface Area: 93.2

Additional information on 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}acetamide

2-(6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Acetamide: A Comprehensive Overview

2-(6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Acetamide, also known by its CAS number 2097898865, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines elements of pyridazine, thiophene, and pyrrolidine moieties, making it a fascinating subject for both synthetic and bioactivity studies.

The core structure of this compound is centered around the pyridazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The presence of the oxo group at position 6 introduces additional functionality, enhancing the compound's reactivity and potential for interaction with biological targets. The pyridazine moiety is further connected to an acetamide group, which serves as a versatile linker for attaching other functional groups.

The pyrrolidine ring in this compound plays a crucial role in modulating its pharmacokinetic properties. Pyrrolidine is a five-membered saturated heterocycle that contributes to the molecule's lipophilicity and bioavailability. The substitution pattern on the pyrrolidine ring, particularly the presence of a methylthiophene group at position 3, adds further complexity to the molecule's structure. This substitution not only enhances the compound's stability but also introduces potential sites for hydrogen bonding and π-interactions with biological macromolecules.

The integration of a thiophene moiety into the structure is another notable feature of this compound. Thiophene is a five-membered aromatic heterocycle containing sulfur, which imparts unique electronic properties to the molecule. The sulfur atom in thiophene can participate in various non-covalent interactions, such as π-stacking and van der Waals forces, which are critical for binding to protein targets. Furthermore, thiophene's inherent stability makes it an ideal component for constructing robust molecular frameworks.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research has shown that it exhibits significant activity against certain enzyme targets, making it a promising candidate for drug development. The ability of this compound to interact with multiple binding sites on target proteins underscores its versatility as a lead molecule in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyridazine ring system through cyclization reactions and the subsequent functionalization with the acetamide and pyrrolidine-thiophene moieties. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of this process.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature facilitates its passage through biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These properties are essential for achieving therapeutic efficacy without requiring frequent dosing regimens.

The safety profile of this compound has also been evaluated in preliminary toxicity studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, suggesting that it may have a favorable safety margin when used in clinical settings. However, further studies are required to fully characterize its toxicological properties and assess its suitability for long-term use.

In conclusion, 2-(6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Acetamide, CAS No: 2097898865 represents an exciting advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for exploring novel therapeutic strategies across various disease areas. As research continues to unfold, this compound has the potential to contribute significantly to the development of innovative treatments that address unmet medical needs.